Gold chloride (VAN)

• CAS No.: 11118-27-7
• Molecular Formula: AuCl-
• Molecular Weight: 232.42 g/mol
• IUPAC Name: gold;chloride
• InChI: InChI=1S/Au.ClH/h;1H/p-1
• InChI Key: HZYWFQBABNUAAP-UHFFFAOYSA-M
• SMILES: [Cl-].[Au]
• Related CAS: 10294-29-8 (AuCl); 10294-30-1 (AuCl3 dihydrate); 13453-07-1 (AuCl3)

Description

Gold chloride (VAN), commonly identified as gold(III) chloride (AuCl₃), is an inorganic compound with the CAS number 10294-30-1 . It exists as a hygroscopic, reddish-brown solid and is highly soluble in hydrochloric acid, forming chlorauric acid (HAuCl₄). Gold chloride is widely used in catalysis, nanotechnology (e.g., nanoparticle synthesis), and electroplating.

Preparation Methods

Gold chloride can be synthesized through several methods:

• Direct Chlorination: : Gold metal reacts with chlorine gas to form gold chloride. This reaction is typically carried out at elevated temperatures: [ 2Au + 3Cl_2 \rightarrow 2AuCl_3 ]

• Reduction of Tetrachloroauric Acid: : Gold chloride can also be prepared by reducing tetrachloroauric acid (HAuCl₄) with reducing agents such as phosphorus, formaldehyde, or sodium borohydride. This method is commonly used for the preparation of colloidal gold particles.

• Industrial Production: : In industrial settings, gold chloride is produced by bubbling chlorine gas through water containing gold metal at around 50°C. The resulting gold chloride solution is stable and can be stored for extended periods .

Chemical Reactions Analysis

Thermal Decomposition

Gold(III) chloride decomposes upon heating, forming gold(I) chloride and chlorine gas:

$$2\text{AuCl}_3\xrightarrow{\Delta}2\text{AuCl}+\text{Cl}_2\quad (\text{above }254^\circ \text{C})[3]$$

This reaction is reversible under controlled conditions. The compound sublimes at $180^\circ \text{C}$ and fully decomposes to elemental gold at higher temperatures ($>265^\circ \text{C}$) .

Sulfur and Selenium

• Hydrogen sulfide ($\text{H}_2\text{S}$) reacts with $\text{AuCl}_3$ in ether to form gold(III) sulfide:

  $$2\text{AuCl}_3+3\text{H}_2\text{S}\rightarrow \text{Au}_2\text{S}_3+6\text{HCl}[3]$$

• Hydrogen selenide ($\text{H}_2\text{Se}$) produces gold(III) selenide ($\text{Au}_2\text{Se}_3$), a black amorphous solid, under similar conditions .

Reduction Reactions

Gold(III) chloride is readily reduced to metallic gold by common agents:

• Stannous chloride ($\text{SnCl}_2$) in aqueous media yields colloidal gold ("Cassius purple"):

  $$2\text{AuCl}_3+3\text{SnCl}_2\rightarrow 2\text{Au}+3\text{SnCl}_4[3]$$

  The colloidal solution is stabilized by $\text{H}_2\text{Sn OH }_6$, preventing coagulation .

• Hydrogen gas and other strong reductants (e.g., ascorbic acid) also reduce $\text{AuCl}_3$ to elemental gold .

Reactions with Ammonia

Interaction with ammonia forms explosive fulminating gold , a gold-nitrogen compound sensitive to heat and friction:

$$\text{AuCl}_3+\text{NH}_3\rightarrow \text{AuN}_x\text{H}_y\text{Cl}_z\quad (\text{unstable product})[3]$$

This reaction necessitates extreme caution due to detonation risks .

Organometallic Reactions

Gold(III) chloride reacts with Grignard reagents ($\text{RMgX}$) to form dialkylgold(III) complexes:

$$\text{AuCl}_3+2\text{RMgX}\rightarrow \text{R}_2\text{AuCl}+2\text{MgXCl}[3]$$

These intermediates are precursors to catalysts and biomedical agents .

Substitution and Redox Reactions with Nucleophiles

Studies on $[\text{AuCl}_4]^-$ interactions reveal complex substitution-redox pathways :

Nucleophile	Observed Reaction	Rate Constant (M⁻¹s⁻¹)
I⁻	Multi-step substitution/redox, forming $\text{AuI}_2^-$ and $\text{AuI}_4^-$	$1.2\times 10^3$
SCN⁻	Rapid substitution, forming $\text{Au SCN }_4^-$	$5.8\times 10^4$
NO₂⁻	Redox-driven decomposition to $\text{Au}^0$ and $\text{NO}_3^-$	$3.4\times 10^{-2}$

Key Findings :

• Thiourea ($\text{SC NH}_2\text{ }_2$) fully reduces $[\text{AuCl}_4]^-$ to $\text{Au}^0$, accompanied by disulfide formation .

• Bromide ($\text{Br}^-$) shifts equilibrium to $[\text{AuBr}_4]^-$, evidenced by spectral changes (yellow to orange) .

Electrochemical Behavior

Cyclic voltammetry (CV) of $[\text{AuCl}_4]^-$ in NaCl shows:

Potential (V vs SCE)	Process	Observation
0.48	Reduction of $[\text{AuCl}_4]^-$	Single-electron transfer to Au(II)
0.82	Bromide liberation (from $\text{Br}^-$)	New reduction signal in Br-rich media

Scientific Research Applications

Gold chloride has a wide range of scientific research applications:

• Chemistry: : It is used as a catalyst in organic synthesis and for the preparation of gold nanoparticles. Gold chloride is also employed in the doping of organic conducting compounds to enhance their conductivity .

• Biology and Medicine: : Gold chloride is used in the synthesis of gold nanoparticles, which have applications in drug delivery, contrast-enhanced optical imaging, and photothermal therapy. It is also utilized in immunoelectron microscopy for the localization of antigens in cells and tissues .

• Industry: : Gold chloride is used in the production of gold cages for surface plasmonics and surface-enhanced Raman spectroscopy. It is also employed in the preparation of nanocrystalline superlattices in gold colloidal solutions .

Mechanism of Action

The mechanism of action of gold chloride involves its interaction with various molecular targets and pathways:

• Enzyme Inhibition: : Gold chloride interacts with cysteine or selenocysteine-containing enzymes such as thioredoxin reductase, phosphatases, and cathepsin. These interactions can inhibit enzyme activity and trigger cellular responses .

• Autophagy and Apoptosis: : Some gold chloride complexes induce autophagy or interact with topoisomerase I or the ubiquitin-proteasome system, leading to cell death via reactive oxygen species (ROS) generation .

Comparison with Similar Compounds

Chemical Properties

Table 1: Key Chemical Properties of Gold Chloride and Related Compounds

Compound	CAS Number	Formula	Oxidation State	Solubility	Stability
Gold(III) chloride	10294-30-1	AuCl₃	+3	Soluble in HCl, H₂O (hydrolyzes)	Stable in dry conditions
Gold(I) chloride	10294-29-8	AuCl	+1	Insoluble in H₂O	Disproportionates to Au + AuCl₃
Gold trichloride hydrochloride	Not specified	AuCl₃·HCl	+3	Soluble in H₂O, HCl	Hygroscopic, light-sensitive
Auranofin	34031-32-8	C₂₀H₃₄AuO₉PS	+1	Soluble in organic solvents	Stable under controlled storage

• Gold(III) chloride vs. Gold(I) chloride : AuCl₃ is a strong oxidizing agent, while AuCl is less stable and prone to disproportionation .
• Gold trichloride hydrochloride : A derivative of AuCl₃ with enhanced solubility in aqueous systems due to the presence of HCl .

Q & A

Q. What are the standardized protocols for preparing gold chloride solutions in nanoparticle synthesis?

Gold chloride solutions are commonly prepared by dissolving AuCl₃ in aqueous media under controlled conditions. For nanoparticle synthesis, a 1 mM gold chloride solution is typically used as a precursor, as demonstrated in green synthesis methods using plant extracts or reducing agents . The USP guidelines recommend rigorous quality control during preparation, including testing for impurities (e.g., bromide, heavy metals) via colorimetric assays with chloroform and chloramine T solutions to ensure purity levels ≤0.005% . Researchers should calibrate pH and temperature to avoid premature reduction, which can affect nanoparticle uniformity.

Q. How should gold chloride be handled and stored to maintain stability and ensure laboratory safety?

Gold chloride is hygroscopic and light-sensitive, requiring storage in airtight, opaque containers at 2–8°C. Safety protocols mandate the use of nitrile gloves, lab coats, and fume hoods to prevent inhalation or dermal exposure . Environmental precautions include avoiding drainage discharge and using spill containment materials like vermiculite . Emergency procedures require immediate medical consultation if exposure occurs, with first-aid measures emphasizing thorough rinsing of affected areas .

Q. What characterization techniques are essential for analyzing gold chloride-derived nanomaterials?

Key techniques include:

• UV-Vis spectroscopy : To confirm plasmon resonance peaks (e.g., 520–550 nm for Au nanoparticles) .
• Transmission electron microscopy (TEM) : For size distribution and morphology analysis.
• X-ray diffraction (XRD) : To verify crystallinity and phase purity.
• Dynamic light scattering (DLS) : For colloidal stability assessment.
  Staining methods, such as gold chloride-based protocols for nerve visualization, highlight the compound’s utility in specialized microscopy applications .
  

Advanced Research Questions

Q. How can researchers resolve discrepancies in nanoparticle size distributions from different gold chloride reduction methods?

Contradictions in size data often arise from variations in reductant strength, pH, or reaction kinetics. Methodological solutions include:

• Statistical normalization : Apply ANOVA or Tukey’s HSD test to compare datasets from multiple synthesis batches .
• Controlled parameter studies : Systematically vary one parameter (e.g., temperature) while holding others constant to isolate contributing factors.
• Cross-validation with TEM/DLS : Address measurement biases by correlating microscopy (nanoscale resolution) with DLS (bulk hydrodynamic size) .

Q. What experimental design considerations are critical for optimizing gold chloride-mediated catalytic reactions?

• Precursor purity : Validate gold chloride solutions via USP-recommended assays to eliminate bromide or calcium interference, which can poison catalytic sites .
• Kinetic profiling : Use in situ spectroscopy (e.g., Raman) to monitor reaction intermediates and adjust ligand ratios dynamically.
• Surface functionalization : Introduce stabilizing agents (e.g., citrate, PVP) during synthesis to enhance catalytic activity and prevent aggregation .

Q. How should researchers analyze contradictory stability data for gold chloride under varying pH conditions?

• Replicate experiments : Conduct triplicate trials under identical pH and ionic strength conditions to assess reproducibility .
• Spectroscopic monitoring : Track Au³⁺ → Au⁰ reduction kinetics via time-resolved UV-Vis to identify pH-dependent degradation thresholds.
• Computational modeling : Apply density functional theory (DFT) to predict stability trends based on chloride ligand dissociation energies at different pH levels .

Methodological Best Practices

• Data documentation : Record experimental conditions (e.g., humidity, reagent lot numbers) to enable cross-study comparisons .
• Error analysis : Report standard deviations and confidence intervals for all quantitative measurements .
• Ethical reporting : Disclose limitations, such as potential cytotoxicity of residual gold chloride in biomedical applications .